Cas no 78069-72-4 (1-(3-methylpyridin-4-yl)-4-phenylpiperazine dihydrochloride)

• Product Name: 1-(3-methylpyridin-4-yl)-4-phenylpiperazine dihydrochloride
• CAS No: 78069-72-4
• MF: C₁₆H₂₁Cl₂N₃
• MW: 326.264041662216
• CID: 1790374
• PubChem ID: 3060363
• Update Time: 2025-04-21

1-(3-methylpyridin-4-yl)-4-phenylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylpyridin-4-yl)-4-phenylpiperazine dihydrochloride
• 1-(3'-Methyl-4'-pyridyl)-4-phenylpiperazine dihydrochloride
• DTXSID20228704
• 78069-72-4
• Piperazine, 1-(2-methyl-4-pyridyl)-4-phenyl-, dihydrochloride

• Inchi： 1S/C16H19N3.2ClH/c1-14-13-17-8-7-16(14)19-11-9-18(10-12-19)15-5-3-2-4-6-15;;/h2-8,13H,9-12H2,1H3;2*1H
• InChI Key： FLUOEOMTWQPCIZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2C=CN=CC=2C)CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 325.11153
• Monoisotopic Mass: 325.1112531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19.4Ų

Experimental Properties

• PSA: 19.37